Grossman's sealer

Specification

• CAS No.: 101545-02-2
• Molecular Formula: H2SO4; H2O4S
• Molecular Weight: 98.08 g/mol
• Standard InChI: InChI=1S/H2O4S/c1-5(2,3)4/h(H2,1,2,3,4)
• Standard InChI Key: QAOWNCQODCNURD-UHFFFAOYSA-N
• Impurities: Non-volatiles, 0.02-0.03 ppm; SO2, 40-80 ppm; iron, 50-100 ppm; nitrate, 5-20 ppm /technical grade, industry type, 66 deg Baume'/; Iron, arsenic, sulfur dioxide, nitrogen compounds, chloride, and fluoride.
• SMILES: [OH2+]S(=O)(=O)[O-]
• Canonical SMILES: [H+].[H+].[O-]S(=O)(=O)[O-]
• Boiling Point: 554 °F at 760 mm Hg (EPA, 1998); 212 °F at 760 mm Hg (USCG, 1999); 337 °C; 554°F
• Colorform: Colorless, oily liquid; Clear, colorless, oily liquid; Dense, oily liquid; colorless to dark brown depending on purity; Colorless to dark brown, oily liquid [Note: Pure compound is a solid below 51 degrees F. Often used in an aqueous solution]
• Melting Point: 50.65 °F (EPA, 1998); 51 °F (NIOSH, 2016); 10.31 °C; 10 °C; 51°F

Introduction

Grossman's sealer is a widely used endodontic material primarily composed of zinc oxide and eugenol. This compound is recognized for its excellent sealing properties, biocompatibility, and ability to promote periapical healing in dental applications, particularly in root canal treatments. Its formulation allows it to fill voids within the root canal system effectively, creating a hermetic seal that prevents microbial infiltration.

Composition and Synthesis

The synthesis of Grossman's sealer involves a straightforward process where zinc oxide is mixed with eugenol. This mixture does not require complex chemical transformations; instead, it relies on the physical blending of these components to achieve a homogenous paste. The interaction between zinc oxide and eugenol results in a compound that exhibits both hydrophobic and hydrophilic characteristics, enhancing its sealing ability in the moist environment of the root canal.

Table 1: Key Components of Grossman's Sealer

Component	Function
Zinc Oxide	Provides strength and sealing ability
Eugenol	Antimicrobial properties
Sodium Tetraborate	Enhances antimicrobial activity

Antimicrobial Activity

Research has demonstrated that Grossman’s sealer has significant antimicrobial activity against a range of bacterial strains. A study evaluated its effectiveness against 13 different strains using the double layer well-diffusion method. The results indicated:

• Grossman’s sealer displayed antimicrobial activity against most tested strains.

• Sodium tetraborate showed the greatest antimicrobial effect among the components.

• Zinc oxide was only effective against specific strains like Streptococcus sobrinus and Escherichia coli.

Table 2: Antimicrobial Activity Results

Microorganism	Inhibition Zone (mm)	Active Components
Staphylococcus aureus	15	Grossman’s sealer, Eugenol
Escherichia coli	10	Eugenol
Pseudomonas aeruginosa	0	None
Candida albicans	0	None

Applications in Dentistry

Grossman's sealer is predominantly used in endodontic procedures for root canal fillings. Its properties make it suitable for:

• Sealing Root Canals: Ensures a tight seal to prevent reinfection.

• Promoting Healing: Supports periapical tissue healing through its biocompatibility.

• Preventing Microbial Growth: Its antimicrobial properties help reduce the risk of post-treatment infections.

Recent Research Findings

Recent studies have explored enhancements to Grossman’s sealer by incorporating nanoparticles, such as zinc oxide nanoparticles (ZnO-Np). Research findings indicate:

• The addition of ZnO-Np improved the physicochemical properties of Grossman’s sealer.

• A formulation with 25% ZnO-Np showed significantly reduced solubility and dimensional changes compared to traditional formulations.